molecular formula C14H16N4O B6426845 2-(3-methylphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one CAS No. 2034312-06-4

2-(3-methylphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one

Cat. No. B6426845
CAS RN: 2034312-06-4
M. Wt: 256.30 g/mol
InChI Key: VSOGZHBMWSKNRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3-methylphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one, also known as 3-methyl-1-[3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one, is a novel synthetic compound with potential applications in the fields of medicinal chemistry and biochemistry. It is a heterocyclic compound with a five-membered ring, containing a 1H-1,2,3-triazol-1-yl group and a methylphenyl group. The compound has been studied extensively in recent years due to its potential applications as an inhibitor of enzymes, such as cytochrome P450 and acetylcholinesterase, as well as its potential as a drug delivery system.

Scientific Research Applications

2-(3-methylphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one has been studied extensively in recent years due to its potential applications in the fields of medicinal chemistry and biochemistry. The compound has been investigated for its potential as an inhibitor of cytochrome P450 and acetylcholinesterase, as well as its potential as a drug delivery system. It has also been studied for its anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, the compound has been investigated for its potential to act as an inhibitor of the enzyme cyclooxygenase-2, which is involved in the regulation of inflammation.

Mechanism of Action

The mechanism of action of 2-(3-methylphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one is not yet fully understood. However, it is believed that the compound acts as an inhibitor of cytochrome P450 and acetylcholinesterase. Additionally, the compound has been shown to inhibit the enzyme cyclooxygenase-2, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects
2-(3-methylphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one has been studied for its potential to produce a variety of biochemical and physiological effects. Studies have shown that the compound has anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, it has been found to inhibit the enzyme cyclooxygenase-2, which is involved in the regulation of inflammation.

Advantages and Limitations for Lab Experiments

The synthesis of 2-(3-methylphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one is relatively simple and can be completed in a few hours using readily available reagents. Additionally, the compound is relatively stable and can be stored for extended periods of time. However, the compound is not commercially available and must be synthesized in the laboratory.

Future Directions

The potential applications of 2-(3-methylphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one are still being explored. Future research should focus on developing new synthetic methods for the production of the compound, as well as investigating its potential applications in the fields of medicinal chemistry and biochemistry. Additionally, further research should be conducted to better understand the mechanism of action of the compound and its potential side effects. Finally, further studies should be conducted to explore the potential of the compound as an inhibitor of cytochrome P450 and acetylcholinesterase, as well as its potential as a drug delivery system.

Synthesis Methods

The synthesis of 2-(3-methylphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one can be achieved through a two-step process. The first step involves the reaction of 3-methylphenol with 1,2,3-triazol-1-yl chloride to form the desired product. The second step involves the reaction of the resulting compound with ethan-1-one to form the desired product. The entire synthesis process can be completed in a few hours, using readily available reagents.

properties

IUPAC Name

2-(3-methylphenyl)-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H16N4O/c1-11-3-2-4-12(7-11)8-14(19)17-9-13(10-17)18-6-5-15-16-18/h2-7,13H,8-10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VSOGZHBMWSKNRU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)CC(=O)N2CC(C2)N3C=CN=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

256.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(m-tolyl)ethanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.